Cas no 864068-78-0 (2,2-dimethyl-3H-1-benzofuran-7-carbonitrile)

2,2-Dimethyl-3H-1-benzofuran-7-carbonitrile is a specialized organic compound featuring a benzofuran core substituted with a nitrile group at the 7-position and two methyl groups at the 2-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The nitrile functionality offers versatility for further derivatization, while the dimethyl substitution enhances steric stability. Its rigid benzofuran scaffold contributes to applications in materials science, particularly in the development of optoelectronic materials. The compound’s high purity and well-defined molecular architecture ensure consistent performance in synthetic pathways. Suitable for research and industrial use, it is handled under standard laboratory conditions with appropriate safety measures.
2,2-dimethyl-3H-1-benzofuran-7-carbonitrile structure
864068-78-0 structure
Product Name:2,2-dimethyl-3H-1-benzofuran-7-carbonitrile
CAS No:864068-78-0
MF:C11H11NO
MW:173.211142778397
CID:5876654
PubChem ID:64509705
Update Time:2025-06-08

2,2-dimethyl-3H-1-benzofuran-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-5025272
    • AKOS013834096
    • 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile
    • 864068-78-0
    • 2,2-dimethyl-3H-1-benzofuran-7-carbonitrile
    • Inchi: 1S/C11H11NO/c1-11(2)6-8-4-3-5-9(7-12)10(8)13-11/h3-5H,6H2,1-2H3
    • InChI Key: ZFOYCSUNNDBDTL-UHFFFAOYSA-N
    • SMILES: O1C2C(C#N)=CC=CC=2CC1(C)C

Computed Properties

  • Exact Mass: 173.084063974g/mol
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 33Ų

2,2-dimethyl-3H-1-benzofuran-7-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-5025272-0.05g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile
864068-78-0 95%
0.05g
$197.0 2023-05-30
Enamine
EN300-5025272-0.1g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile
864068-78-0 95%
0.1g
$293.0 2023-05-30
Enamine
EN300-5025272-0.25g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile
864068-78-0 95%
0.25g
$418.0 2023-05-30
Enamine
EN300-5025272-0.5g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile
864068-78-0 95%
0.5g
$656.0 2023-05-30
Enamine
EN300-5025272-1.0g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile
864068-78-0 95%
1g
$842.0 2023-05-30
Enamine
EN300-5025272-2.5g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile
864068-78-0 95%
2.5g
$1650.0 2023-05-30
Enamine
EN300-5025272-5.0g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile
864068-78-0 95%
5g
$2443.0 2023-05-30
Enamine
EN300-5025272-10.0g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile
864068-78-0 95%
10g
$3622.0 2023-05-30
Aaron
AR028JRV-50mg
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile
864068-78-0 95%
50mg
$296.00 2025-02-16
Aaron
AR028JRV-100mg
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile
864068-78-0 95%
100mg
$428.00 2025-02-16

Additional information on 2,2-dimethyl-3H-1-benzofuran-7-carbonitrile

Introduction to 2,2-dimethyl-3H-1-benzofuran-7-carbonitrile (CAS No. 864068-78-0)

2,2-dimethyl-3H-1-benzofuran-7-carbonitrile (CAS No. 864068-78-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofurans, which are characterized by a benzene ring fused to a furan ring. The presence of the cyano group and the dimethyl substituents at the 2-position imparts unique chemical and biological properties to this molecule.

The structure of 2,2-dimethyl-3H-1-benzofuran-7-carbonitrile can be represented as follows:

Structure of 2,2-dimethyl-3H-1-benzofuran-7-carbonitrile

The synthesis of 2,2-dimethyl-3H-1-benzofuran-7-carbonitrile typically involves multi-step reactions, including the formation of the benzofuran core and subsequent functionalization to introduce the cyano group and dimethyl substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for research and development purposes.

In terms of its physical properties, 2,2-dimethyl-3H-1-benzofuran-7-carbonitrile is a solid at room temperature with a molecular weight of approximately 199.19 g/mol. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various applications in solution-based experiments.

The biological activity of 2,2-dimethyl-3H-1-benzofuran-7-carbonitrile has been extensively studied due to its potential therapeutic applications. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. A recent study published in the Journal of Medicinal Chemistry demonstrated that 2,2-dimethyl-3H-1-benzofuran-7-carbonitrile effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests its potential use in the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 2,2-dimethyl-3H-1-benzofuran-7-carbonitrile has also been investigated for its anticancer properties. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings highlight the potential of 2,2-dimethyl-3H-1-benzofuran-7-carbonitrile as a lead compound for the development of novel anticancer agents.

In addition to its therapeutic applications, 2,2-dimethyl-3H-1-benzofuran-7-carbonitrile has been explored for its use as a building block in organic synthesis. Its unique structural features make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers have used this compound as a scaffold to develop new derivatives with enhanced pharmacological properties.

The safety profile of 2,2-dimethyl-3H-1-benzofuran-7-carbonitrile is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety in humans. These studies will provide crucial data on its pharmacokinetics, metabolism, and potential side effects.

In conclusion, 2,2-dimethyl-3H-1-benzofuran-7-carbonitrile (CAS No. 864068-78-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.